N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)thiophene-2-carboxamide

• IUPAC Name: N-[1-[1-(4-fluoro-3-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H20FN5O2S/c1-13-11-15(4-5-16(13)21)26-12-17(23-24-26)20(28)25-8-6-14(7-9-25)22-19(27)18-3-2-10-29-18/h2-5,10-12,14H,6-9H2,1H3,(H,22,27)
• InChI Key: GCZQYYSQSVWSFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=CS4)F
• Molecular Formula: C20H20FN5O2S
• Molecular Weight: 413.5 g/mol

Description

N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H20FN5O2S and its molecular weight is 413.47. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Researchers have developed methods for synthesizing hybrid molecules containing different acid moieties, exploring their antimicrobial, antilipase, and antiurease activities. The study emphasizes the potential of such compounds in creating new antimicrobial agents, highlighting the importance of the synthetic process in medicinal chemistry (Başoğlu et al., 2013).

Metabolism and Disposition in Humans

Another study focused on the metabolism and disposition of a novel orexin receptor antagonist, examining its pharmacokinetics and metabolite profiles in humans. This research provides valuable insights into the drug's metabolism, aiding in the development of safer and more effective therapeutic agents (Renzulli et al., 2011).

Inhibitors of Soluble Epoxide Hydrolase

A discovery in the field of enzyme inhibition, specifically targeting soluble epoxide hydrolase, showcases the design and synthesis of novel inhibitors. These compounds have shown promising in vivo effects, indicating their potential in treating diseases linked to this enzyme (Thalji et al., 2013).

Antimicrobial and Antiviral Activities

The synthesis of new derivatives doped with Febuxostat, exploring their antimicrobial and antiviral activities, reveals the potential of these compounds in addressing infectious diseases. The study identifies compounds with significant activity against specific pathogens, contributing to the search for new treatment options (Reddy et al., 2013).

Antitumor and Antimicrobial Activities

Research into the synthesis of substituted pyrazoles and their potential antitumor and antimicrobial activities uncovers new avenues for cancer and infection treatments. The study evaluates the cytotoxic and antimicrobial efficacy of these compounds, underscoring their therapeutic potential (Riyadh, 2011).